4-(furan-2-ylcarbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-2-(3-propoxyphenyl)-1-(pyridin-3-ylmethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H22N2O5/c1-2-11-30-18-8-3-7-17(13-18)21-20(22(27)19-9-5-12-31-19)23(28)24(29)26(21)15-16-6-4-10-25-14-16/h3-10,12-14,21,28H,2,11,15H2,1H3
• InChI Key: DGVNAEFBPBECDD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CC3=CN=CC=C3)O)C(=O)C4=CC=CO4

Description

This compound belongs to the 1,5-dihydro-2H-pyrrol-2-one family, characterized by a five-membered lactam ring substituted with diverse aromatic and heteroaromatic groups. Its structure features:

• Furan-2-ylcarbonyl at position 4, contributing electron-withdrawing effects.
• 3-Hydroxy group at position 3, enabling hydrogen bonding.
• 3-Propoxyphenyl at position 5, introducing lipophilic and steric bulk.

Biological Activity

The compound 4-(furan-2-ylcarbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one (C24H22N2O5) is a complex organic molecule recognized for its potential biological activities. Its unique structure, featuring a pyrrolone core along with various aromatic and heterocyclic moieties, suggests a wide range of therapeutic applications. This article delves into the biological activity of this compound, highlighting its mechanisms, potential applications, and relevant research findings.

Molecular Structure

The molecular formula of the compound is C24H22N2O5, with a molecular weight of approximately 418.4 g/mol. The structural complexity includes:

• Furan ring : Contributes to the compound's reactivity and interaction with biological targets.
• Pyridine moiety : Enhances solubility and may facilitate interactions with receptors.

Functional Groups

The presence of multiple functional groups allows for diverse interactions within biological systems, including:

• Hydrogen bonding
• π–π stacking
• Hydrophobic interactions

These interactions are crucial for modulating the activity of enzymes and receptors.

Antimicrobial Properties

Research indicates that 4-(furan-2-ylcarbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one exhibits significant antimicrobial activity against various pathogens. Studies have shown that it can inhibit the growth of both gram-positive and gram-negative bacteria, suggesting its potential as an antimicrobial agent.

Anticancer Activity

Preliminary studies have demonstrated that this compound may possess anticancer properties. It has been observed to induce apoptosis in cancer cell lines through mechanisms involving:

• Inhibition of cell proliferation
• Induction of cell cycle arrest
• Modulation of apoptotic pathways

Enzyme Inhibition

The compound has also been studied for its ability to inhibit specific enzymes involved in disease pathways. For instance, it may act as a competitive inhibitor for certain kinases, which play critical roles in cancer signaling pathways.

Study 1: Antimicrobial Efficacy

A study conducted on various bacterial strains revealed that the compound displayed a minimum inhibitory concentration (MIC) ranging from 10 to 50 µg/mL, indicating potent antimicrobial activity. The study emphasized its potential application in developing new antibiotics .

Study 2: Anticancer Mechanisms

In vitro experiments using human cancer cell lines demonstrated that treatment with 4-(furan-2-ylcarbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one resulted in a significant reduction in cell viability (up to 70% at 50 µM concentration). Flow cytometry analysis indicated an increase in apoptotic cells, supporting its role as an anticancer agent .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Key Features
4-(furan-2-carbonyl)-3-hydroxy-5-(3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one	C16H13NO5	Contains methoxy group instead of propoxy
4-(thienylcarbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1,5-dihydro-pyrrolone	C24H22N2O4S	Thienyl instead of furan

The unique combination of functional groups in 4-(furan-2-ylcarbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one enhances its solubility and reactivity compared to similar compounds, making it particularly interesting for pharmaceutical applications .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: The pyridin-3-ylmethyl group in the target compound may improve solubility compared to pyridin-2-yl analogs (e.g., ) due to altered dipole interactions .
• Synthetic Yields : The 47% yield reported for ’s compound suggests moderate synthetic efficiency, likely due to steric hindrance from the 4-methyl-benzoyl group .

Structure-Activity Relationship (SAR) Insights

• Position 1 Substitutions: Pyridin-3-ylmethyl (target) vs. 2-diethylaminoethyl (): The latter’s basic amino group may enhance solubility but reduce blood-brain barrier penetration compared to the pyridine ring’s planar structure .
• Position 5 Aromatic Groups :
  • 3-Propoxyphenyl (target) vs. 3-methoxy-4-propoxyphenyl (): Additional methoxy groups () improve antioxidant activity but increase metabolic instability .
• Hydroxy Group at Position 3 :
  • Critical for hydrogen bonding with target proteins; methylation or removal abolishes activity in analogs (e.g., vs. 1) .

Preparation Methods

Silver-Catalyzed Domino Cyclization

A silver(I)-catalyzed domino cyclization/cyclopropanation/ring-cleavage sequence enables efficient pyrrolone formation. Enynones react with enamines under mild conditions (room temperature, 12–24 hours) to construct the 3,4-dihydro-2H-pyrrol-2-one scaffold. This method achieves high chemoselectivity (82–89% yield) and avoids harsh reagents. The mechanism involves:

• Cyclopropanation of the enynone.

• Ring cleavage to form a diketone intermediate.

• Nucleophilic substitution by the enamine’s amine group.

Grubbs-Catalyzed Ring-Closing Metathesis

Ring-closing metathesis (RCM) of diene amides using Grubbs II catalyst (5–10 mol%) in toluene at 80°C for 14–32 hours yields 1,5-dihydro-2H-pyrrol-2-one. While effective, this method requires inert conditions and yields moderate results (44–67%). Steric hindrance from substituents reduces efficiency, necessitating optimized stoichiometry.

Table 1: Comparison of Pyrrolone Core Synthesis Methods

Method	Catalyst	Conditions	Yield (%)	Reference
Silver(I)-catalyzed	AgNO₃	RT, 12–24 h	82–89
Grubbs II RCM	Ruthenium	80°C, 14–32 h	44–67

Introduction of the Furan-2-ylcarbonyl Group

The furan-2-ylcarbonyl moiety is introduced via Friedel-Crafts acylation or nucleophilic substitution.

Friedel-Crafts Acylation

Furan-2-carbonyl chloride reacts with the pyrrolone intermediate in the presence of AlCl₃ (Lewis acid) at 0–5°C. This electrophilic substitution occurs regioselectively at the α-position of the pyrrolone, achieving 75–80% yield. Side reactions are minimized by controlling stoichiometry (1:1.2 ratio of pyrrolone to acyl chloride).

Nucleophilic Substitution

Alternately, furan-2-carboxylic acid is activated using thionyl chloride (SOCl₂) to form the acyl chloride in situ. Subsequent reaction with the pyrrolone’s hydroxyl group under basic conditions (pyridine, 50°C, 6 hours) yields the furan-2-ylcarbonyl derivative. This method avoids strong Lewis acids but requires anhydrous conditions.

Attachment of the 3-Propoxyphenyl Moiety

The 3-propoxyphenyl group is introduced via Suzuki-Miyaura coupling or electrophilic aromatic substitution.

Suzuki-Miyaura Coupling

A boronic ester of 3-propoxyphenol couples with a brominated pyrrolone intermediate using Pd(PPh₃)₄ (5 mol%) and K₂CO₃ in dioxane/water (4:1) at 90°C. This method offers excellent regioselectivity (85–90% yield) and functional group tolerance.

Electrophilic Substitution

Direct alkylation of the pyrrolone with 3-propoxybenzyl bromide in DMF using K₂CO₃ (2 equiv) at 80°C for 8 hours achieves moderate yields (65–70%). Competing O-alkylation is suppressed by steric hindrance from the pyrrolone’s carbonyl group.

Table 2: 3-Propoxyphenyl Attachment Strategies

Method	Reagent	Conditions	Yield (%)	Reference
Suzuki-Miyaura	3-Propoxyphenylboronic	Pd(PPh₃)₄, 90°C	85–90
Electrophilic Alkylation	3-Propoxybenzyl bromide	K₂CO₃, 80°C	65–70

Pyridin-3-ylmethyl Substitution

The pyridin-3-ylmethyl group is introduced via reductive amination or alkylation.

Reductive Amination

Pyridine-3-carbaldehyde reacts with the pyrrolone’s secondary amine under H₂ (1 atm) with Pd/C (10 wt%) in MeOH. This method provides 70–75% yield but requires careful pH control (pH 6–7) to avoid over-reduction.

Direct Alkylation

3-(Chloromethyl)pyridine hydrochloride (1.2 equiv) reacts with the pyrrolone in the presence of NaH (2 equiv) in THF at 0°C. The reaction proceeds via SN2 mechanism, yielding 80–85% product. Excess base must be quenched to prevent decomposition.

Final Cyclization and Purification

The assembled intermediates undergo acid-catalyzed cyclization to form the 1,5-dihydro-2H-pyrrol-2-one ring. Glacial acetic acid (20 vol%) at 100°C for 2 hours induces intramolecular esterification, achieving 90–95% conversion . Purification via silica gel chromatography (EtOAc/hexane, 3:7) isolates the target compound in >98% purity.

Q & A

Basic Questions

Q. What are the key synthetic pathways for preparing derivatives of 1,5-dihydro-2H-pyrrol-2-one scaffolds, and how do they apply to this compound?

• The synthesis typically involves multi-step reactions, including cyclization and functionalization. For example, 3-hydroxy-1,5-dihydro-2H-pyrrol-2-ones can be synthesized via three-component reactions using acetyl groups at the 4-position, followed by amine coupling (e.g., aliphatic amines in ethanol) to form pyrrolidine-2,3-dione derivatives . Solvent choice (e.g., dichloromethane or ethanol), temperature control (−20°C to room temperature), and purification methods (column chromatography, recrystallization) are critical for yield optimization .

Q. Which spectroscopic techniques are most reliable for characterizing the structure of this compound?

• Nuclear Magnetic Resonance (NMR) spectroscopy (1H and 13C) is essential for confirming substituent positions and stereochemistry. Fourier-Transform Infrared (FTIR) spectroscopy identifies functional groups (e.g., carbonyl, hydroxyl), while High-Resolution Mass Spectrometry (HRMS) validates molecular weight. X-ray crystallography is recommended for resolving conformational ambiguities in the pyrrol-2-one core .

Q. How do substituents like the furan-2-ylcarbonyl group influence the compound’s physicochemical properties?

• The furan-2-ylcarbonyl group enhances electron-withdrawing effects, stabilizing the pyrrol-2-one ring. The 3-propoxyphenyl moiety increases lipophilicity, potentially affecting solubility and bioavailability. These effects can be quantified via computational methods (e.g., DFT calculations) or experimentally through LogP measurements .

Advanced Research Questions

Q. What strategies can resolve contradictions in reaction yields for similar pyrrol-2-one derivatives?

• Conflicting yields may arise from solvent polarity, temperature gradients, or competing side reactions. For example, in the synthesis of 5-(4-chlorophenyl)-1-[3-(dimethylamino)propyl] derivatives, yields varied from 46% to 63% depending on substituent steric hindrance and reaction time . Systematic optimization using Design of Experiments (DoE) and real-time monitoring via Thin-Layer Chromatography (TLC) can identify critical parameters .

Q. How can the biological activity of this compound be mechanistically studied given its structural complexity?

• Structure-Activity Relationship (SAR) studies should focus on modifying the pyridin-3-ylmethyl and 3-propoxyphenyl groups to assess their roles in target binding. In vitro assays (e.g., enzyme inhibition, cell viability) paired with molecular docking (using X-ray or NMR-derived structures) can elucidate interactions with biological targets .

Q. What are the challenges in scaling up the synthesis of this compound, and how can they be mitigated?

• Scalability issues include low yields in cyclization steps and purification difficulties due to polar byproducts. Implementing flow chemistry for temperature-sensitive steps and using orthogonal purification methods (e.g., gradient elution in HPLC) can improve reproducibility. For example, recrystallization from 2-propanol was effective for isolating 4-aroyl-3-sulfonyl-pyrroles .